BENGHE Methodological & Application

Check Availability & Pricing

AC-24,055: Application Notes and Protocols for
Crop Protection Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-24,055 is a triazene-based chemical entity that has demonstrated significant potential as a
crop protection agent, primarily functioning as an insect antifeedant. This document provides
detailed application notes and experimental protocols for researchers and professionals
engaged in the evaluation and development of AC-24,055 and similar compounds for
agricultural applications. The information compiled herein is based on available scientific
literature and is intended to guide further research and development.

Chemical and Toxicological Profile

Property Value Reference

] N-(4-(3,3-dimethyl-1-
Chemical Name _ _ [1]
triazenyl)phenyl)acetamide

Molecular Formula C10H14N4O [1]

) Antifeedant, Gustatory
Mode of Action o [2][3]
Receptor Inhibitor

Oral LD50 (Rat) 510 mg/kg [1]

Dermal LD50 (Rabbit) 1400 mg/kg [1]
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Mechanism of Action

AC-24,055 acts as a feeding deterrent for a range of chewing insects.[2][3] The primary mode
of action is the inhibition of gustatory (taste) receptors located in the mouthparts of susceptible
insects.[2] By blocking these receptors, AC-24,055 prevents the insect from recognizing the
treated plant material as a viable food source. This disruption in feeding behavior ultimately
leads to starvation and mortality of the pest.[2] The compound has been noted to be odorless
and tasteless, suggesting its action is not as a repellent but as a true feeding inhibitor.[3] While
the precise signaling cascade at the molecular level for triazene-based antifeedants is not
extensively detailed in the available literature, a hypothetical pathway can be proposed based
on the general understanding of insect gustatory receptor function.

Hypothetical Sighaling Pathway of Gustatory Receptor
Inhibition
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Insect Gustatory Receptor Neuron
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Preparation

Prepare AC-24,055 solutions of varying concentrations Cut leaf discs from host plant

Treat leaf discs with solutions and allow to dry

Biogssay

Place one treated leaf disc in a Petri dish

Introduce one pre-starved insect larva

Incubate for 24 hours under controlled conditions

Data Avnalysis

Measure the consumed leaf area

l

Calculate percentage of leaf protection

l

Determine PC50 value

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1666484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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